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For Researchers, Scientists, and Drug Development Professionals: A Guide to Aligning
Manufacturing Readiness Level 5 with ISO 9001 and AS9100.

In the landscape of advanced manufacturing, particularly within sectors requiring high levels of
reliability and quality such as aerospace, defense, and pharmaceuticals, a variety of standards
are employed to gauge and control manufacturing maturity. This guide provides a
comprehensive comparison of Manufacturing Readiness Level (MRL) 5 with two of the most
prevalent quality management system standards: ISO 9001 and AS9100.

Manufacturing Readiness Levels, developed by the U.S. Department of Defense (DoD), are a
ten-level scale used to assess the maturity of a given technology, component, or system from a
manufacturing perspective.[1][2][3] MRL 5 specifically signifies the "capability to produce
prototype components in a production relevant environment."[1] At this stage, the
manufacturing strategy has been refined and integrated with a risk management plan, and
prototype materials, tooling, and test equipment have been demonstrated in an environment
that simulates the actual production setting.[1]

This guide will delineate the alignment of MRL 5 principles with the requirements of ISO 9001,
the international standard for a quality management system (QMS), and AS9100, the
aerospace industry's extension of ISO 9001.

MRL 5 Alignment with ISO 9001:2015
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ISO 9001 is a globally recognized standard that sets out the criteria for a quality management
system applicable to any organization.[4][5] Its focus is on ensuring consistent product and
service quality and enhancing customer satisfaction.[4] The following table illustrates how the
core tenets of MRL 5 correspond to specific clauses within the 1ISO 9001:2015 standard.
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MRL 5 Core Tenet

Corresponding ISO
9001:2015 Clause(s)

Alignment Description

Manufacturing Strategy & Risk
Management: A refined
manufacturing strategy is
integrated with a risk

management plan.

4.1, 4.2, 6.1: Understanding
the organization and its
context, understanding the
needs and expectations of
interested parties, and actions
to address risks and

opportunities.

Both MRL 5 and 1SO 9001
emphasize a proactive
approach to identifying and
mitigating risks. MRL 5's focus
on a refined manufacturing
strategy aligns with ISO 9001's
requirement to understand the
organizational context and the
needs of stakeholders to

effectively plan the QMS.

Prototype Component
Production in a Production-
Relevant Environment:
Demonstration of the capability
to produce prototype

components.

8.1, 8.5.1: Operational
planning and control, and
control of production and

service provision.

This MRL 5 requirement
directly maps to ISO 9001's
operational clauses, which
mandate the control of
processes needed to provide
products and services. The
"production-relevant
environment" of MRL 5 mirrors
the controlled conditions
required by ISO 9001.

Demonstration of Materials,
Tooling, & Test Equipment:
Prototype materials, tooling,
and test equipment have been

demonstrated.

7.1.3,7.1.5, 8.3.4:
Infrastructure, monitoring and
measuring resources, and
design and development

controls.

MRL 5's emphasis on
demonstrating the readiness of
physical resources aligns with
ISO 9001's requirements for
providing and maintaining
suitable infrastructure and
monitoring and measuring

resources.

Personnel Skills
Demonstration: Personnel
skills have been demonstrated

on components ina

7.2, 7.3: Competence and

awareness.

Both frameworks recognize the
importance of a skilled
workforce. MRL 5's
demonstration of skills is a

practical application of ISO
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production-relevant

environment.

9001's requirement to ensure
personnel are competent and
aware of their contribution to
the QMS.

Developmental State of

Manufacturing Processes: 8.1, 10.2: Operational planning

Many manufacturing and control, and nonconformity

processes and procedures are  and corrective action.

still in development.

MRL 5 acknowledges the
developmental nature of
processes at this stage. This
aligns with ISO 9001's
emphasis on planning and
controlling processes, as well
as the continuous
improvement cycle of
identifying nonconformities and

taking corrective actions.

MRL 5 Alignment with AS9100D

AS9100 is the quality management systems standard for the aviation, space, and defense

industries.[6] It incorporates all the requirements of ISO 9001 and adds more stringent

requirements related to safety, reliability, and regulatory compliance.
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MRL 5 Core Tenet

Corresponding AS9100D
Clause(s)

Alignment Description

Manufacturing Strategy & Risk
Management: A refined
manufacturing strategy is
integrated with a risk

management plan.

6.1, 8.1.1: Actions to address

risks and opportunities, and

operational risk management.

AS9100D places a greater
emphasis on risk management
than 1ISO 9001. MRL 5's
integration of a risk
management plan aligns well
with AS9100D's specific
requirements for operational
risk management, including
risk identification, assessment,

and mitigation.

Prototype Component
Production in a Production-

Relevant Environment:

Demonstration of the capability

to produce prototype

components.

8.5.1: Control of production

and service provision.

Similar to ISO 9001, this MRL
5 tenet aligns with AS9100D's
operational controls. The
"production-relevant
environment" in MRL 5 is
critical for demonstrating the
level of process control
expected in the aerospace

industry.

Demonstration of Materials,
Tooling, & Test Equipment:
Prototype materials, tooling,
and test equipment have been

demonstrated.

7.1.3,7.1.5,8.4.1:
Infrastructure, monitoring and
measuring resources, and
control of externally provided
processes, products, and

services (General).

AS9100D has more
prescriptive requirements for
the control of external
providers and the validation of
their products and services.
The demonstration of materials
and tooling in MRL 5 supports
the evidence-based approach
required by AS9100D.

Personnel Skills
Demonstration: Personnel
skills have been demonstrated

on components ina

7.2, 7.3: Competence and

awareness.

The demonstration of
personnel skills in MRL 5 is a
key indicator of the workforce's
ability to meet the stringent

competency and awareness
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production-relevant requirements of AS9100D,
environment. which are critical for product

safety and conformity.

AS9100D requires robust
processes for managing

nonconforming outputs and

Developmental State of 8.1, 8.5.1, 10.2: Operational , _ ,
. _ implementing corrective
Manufacturing Processes: planning and control, control of )
) ) ) actions. The developmental
Many manufacturing production and service

o . nature of processes at MRL 5
processes and procedures are  provision, and nonconformity )
o ) ) necessitates a strong feedback
still in development. and corrective action. _
loop for process improvement,

which is a core principle of
AS9100D.

Experimental Protocol: Manufacturing Readiness
Assessment (MRA) for MRL 5

A Manufacturing Readiness Assessment (MRA) is the formal evaluation process used to
determine the MRL of a given technology or system.[7][8] The following protocol outlines a
detailed methodology for conducting an MRA to assess whether a manufacturing process has
achieved MRL 5.

1. Objective: To assess the maturity of a manufacturing process and determine if it meets the
criteria for MRL 5, signifying the capability to produce prototype components in a production-

relevant environment.

2. Scope: The assessment will cover the nine manufacturing readiness "threads" as defined by
the DoD MRL Deskbook: Technology and the Industrial Base, Design, Cost and Funding,
Materials, Process Capability and Control, Quality Management, Manufacturing Workforce,
Facilities, and Manufacturing Management.[9][10]

3. Assessment Team: A multi-disciplinary team should be assembled, including representatives
from:

e Program Management
e Systems Engineering
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Manufacturing Engineering
Quality Assurance

Supply Chain Management
Cost Analysis

. Pre-Assessment Activities:

Documentation Review: The assessment team will review all relevant documentation,
including:

Manufacturing Strategy

Risk Management Plan

Design Documentation (drawings, specifications)

Material Specifications

Tooling and Test Equipment Designs and Validation Data

Personnel Training Records

Producibility Analysis Reports

Assessment Checklist Development: Based on the MRL 5 criteria for each of the nine
threads, a detailed assessment checklist will be developed. This checklist will include
specific questions and required evidence to verify compliance.

. On-Site Assessment Activities:

Kick-off Meeting: A meeting with the assessed organization's key personnel to outline the
scope, agenda, and expectations of the assessment.

Facility Walk-through: A tour of the "production-relevant environment” to observe the
manufacturing processes, tooling, test equipment, and personnel in action.

Interviews: Interviews with key personnel (engineers, technicians, quality inspectors, etc.) to
gather information and clarify observations.

Data Collection: The assessment team will collect evidence to support their findings,
including:

Process data (e.g., yields, cycle times) from prototype production runs.

Inspection and test reports for prototype components.

Calibration records for tooling and test equipment.

Demonstrations of key manufacturing processes.

. Data Analysis and Scoring:

The assessment team will analyze the collected evidence against the MRL 5 checklist.
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o Each criterion will be scored as "Met," "Partially Met," or "Not Met."
» Afinal MRL score will be determined based on the overall assessment of all nine threads. To
achieve MRL 5, the majority of the criteria for that level must be met.

7. Reporting:

o Aformal assessment report will be generated, which will include:

e An executive summary with the final MRL determination.

» Detailed findings for each of the nine manufacturing readiness threads.

« |dentification of any manufacturing risks and opportunities for improvement.
o Recommendations for actions required to achieve the next MRL.

Visualizing Manufacturing Readiness and Quality
Management Alighment

The following diagrams, generated using Graphviz, illustrate the logical relationships between
MRL 5, its assessment process, and its alignment with the Plan-Do-Check-Act (PDCA) cycle
inherent in ISO 9001 and AS9100.
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MRL 5: Prototype Production in a Production-Relevant Environment

Manufacturing Processes in Development

Demonstrated Personnel Skills
Demonstrated Materials, Tooling, Test Equipment

MRL 5 Achieved

Prototype Component Production
Integrated Risk Management
Refined Manufacturing Strategy
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Start MRA

Pre-Assessment (Documentation Review, Checklist Dev)
On-Site Assessment (Interviews, Observation)

Data Analysis & Scoring
Reporting & MRL Determination

End MRA
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Alignment with PDCA Cycle (ISO 9001 / AS9100)

PLAN
- MRL 5 Strategy & Risk Planning
- ISO/AS Clause 6: Planning

DO
- MRL 5 Prototype Production
- ISO/AS Clause 8: Operation

CHECK
- MRL 5 Demonstration & Assessment
- ISO/AS Clause 9: Performance Evaluation

ACT
- MRL 5 Process Development
- ISO/AS Clause 10: Improvement

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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